Cas no 1864453-93-9 (2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro-)

2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro-, is a halogenated dihydrobenzopyran derivative with potential applications in medicinal chemistry and organic synthesis. The presence of bromo and chloro substituents at the 6- and 4-positions, respectively, enhances its reactivity, making it a versatile intermediate for further functionalization. The dihydropyran core provides a rigid scaffold, useful for constructing pharmacologically active compounds. Its halogenated structure may facilitate cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex heterocyclic systems. This compound is particularly valuable in the development of bioactive molecules due to its balanced electronic and steric properties. Proper handling and storage are recommended due to its reactive halogen groups.
2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro- structure
1864453-93-9 structure
Product Name:2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro-
CAS No:1864453-93-9
MF:C9H8BrClO
MW:247.516221046448
CID:5858156
PubChem ID:126973469
Update Time:2025-06-15

2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro-
    • 6-bromo-4-chloro-chromane
    • 6-bromo-4-chloro-3,4-dihydro-2H-chromene
    • 1864453-93-9
    • 6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
    • EN300-4518077
    • 6-bromo-4-chlorochroman
    • Inchi: 1S/C9H8BrClO/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4H2
    • InChI Key: NIIFTAUDUJRGLN-UHFFFAOYSA-N
    • SMILES: C1OC2=CC=C(Br)C=C2C(Cl)C1

Computed Properties

  • Exact Mass: 245.94471g/mol
  • Monoisotopic Mass: 245.94471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.63±0.1 g/cm3(Predicted)
  • Boiling Point: 287.0±40.0 °C(Predicted)

2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4518077-0.05g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
0.05g
$162.0 2025-03-15
Enamine
EN300-4518077-0.1g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
0.1g
$241.0 2025-03-15
Enamine
EN300-4518077-0.25g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
0.25g
$347.0 2025-03-15
Enamine
EN300-4518077-0.5g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
0.5g
$546.0 2025-03-15
Enamine
EN300-4518077-1.0g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
1.0g
$699.0 2025-03-15
Enamine
EN300-4518077-2.5g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
2.5g
$1370.0 2025-03-15
Enamine
EN300-4518077-5.0g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
5.0g
$2028.0 2025-03-15
Enamine
EN300-4518077-10.0g
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95.0%
10.0g
$3007.0 2025-03-15
1PlusChem
1P0282XY-50mg
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95%
50mg
$255.00 2024-06-17
1PlusChem
1P0282XY-100mg
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
1864453-93-9 95%
100mg
$350.00 2024-06-17

Additional information on 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro-

Professional Introduction to Compound with CAS No. 1864453-93-9 and Product Name: 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro

The compound with the CAS number 1864453-93-9 and the product name 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro is a significant molecule in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the benzopyran class, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The presence of bromo and chloro substituents on the benzopyran core enhances its reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, the benzopyran scaffold has been extensively studied for its role in modulating various biological pathways. Specifically, derivatives of 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro have shown promise in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The bromo and chloro groups serve as handles for further functionalization, allowing chemists to design molecules with tailored biological activities. This flexibility has made this compound a cornerstone in medicinal chemistry research.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have demonstrated that benzopyran derivatives can interact with key targets such as kinases and transcription factors, thereby disrupting cancer cell signaling pathways. For instance, modifications to the 6-bromo-4-chloro-3,4-dihydro moiety have led to the discovery of compounds that exhibit potent antitumor activity in preclinical models. The bromine atom, in particular, has been shown to enhance binding affinity by participating in halogen bonding interactions with protein targets.

Moreover, the 2H-1-Benzopyran core is known for its ability to cross the blood-brain barrier, making it an attractive candidate for treating central nervous system (CNS) disorders. Recent research has focused on leveraging this property to develop novel therapeutics for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The 6-bromo-4-chloro-3,4-dihydro derivative has been investigated for its potential to modulate cholinergic systems and inhibit amyloid-beta aggregation, two key pathological features of Alzheimer's disease.

The synthesis of 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine atoms at specific positions on the benzopyran ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization. These methods not only enhance efficiency but also minimize unwanted byproducts.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Benzopyran derivatives exhibit interesting photophysical properties due to their conjugated aromatic systems. Researchers have explored these properties for developing organic light-emitting diodes (OLEDs) and photovoltaic cells. The 6-bromo-4-chloro-3,4-dihydro structure can be further modified to optimize light absorption and emission characteristics, making it a promising candidate for next-generation optoelectronic devices.

The growing interest in green chemistry has also influenced the synthesis of 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and catalytic methods are being explored as alternatives to traditional approaches. These innovations align with global efforts to promote environmentally friendly practices in chemical synthesis.

Another area of active research is the use of computational methods to predict the biological activity of benzopyran derivatives. Molecular modeling techniques have been employed to identify structural features that correlate with potency against specific targets. This approach accelerates the drug discovery process by allowing researchers to prioritize promising candidates for experimental validation. The 6-bromo-4-chloro-3,4-dihydro moiety's unique electronic properties make it an ideal subject for such studies.

The future prospects of 2H-1-Benzopyran, 6-bromo-4-chloro-3,4-dihydro are vast and multifaceted. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge that can be addressed by tailored molecular designs. The compound's versatility as a scaffold ensures that it will remain a key player in both academic research and industrial drug development pipelines. Furthermore,its potential applications extend beyond medicine into fields such as materials science and environmental chemistry.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.